![molecular formula C18H15NO4 B3164734 (2Z)-3-{3-[(4-cyanophenoxy)methyl]-4-methoxyphenyl}acrylic acid CAS No. 893732-09-7](/img/structure/B3164734.png)
(2Z)-3-{3-[(4-cyanophenoxy)methyl]-4-methoxyphenyl}acrylic acid
Overview
Description
The compound “(2Z)-3-{3-[(4-cyanophenoxy)methyl]-4-methoxyphenyl}acrylic acid” is closely related to azoxystrobin , a chemical compound used as a fungicide . The molecular formula for azoxystrobin is C22H17N3O5 , and it has a molecular weight of 403.388 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. It includes a cyanophenoxy group, a methoxyphenyl group, and an acrylic acid group . The compound’s structure is also characterized by the presence of a double bond in the (2Z) configuration .Physical And Chemical Properties Analysis
The compound has a molecular weight of 403.388 Da . It has a density of 1.3±0.1 g/cm3, a boiling point of 581.3±50.0 °C at 760 mmHg, and a flash point of 305.3±30.1 °C . It also has a molar refractivity of 106.2±0.4 cm3, and a polar surface area of 104 Å2 .Scientific Research Applications
- Both Zn-MOFs exhibit excellent luminescent properties, making them promising sensors for detecting specific analytes in water. They can rapidly detect nitro-antibiotics, Cr₂O₇²⁻, and Fe³⁺ with high selectivity and sensitivity .
Metal-Organic Frameworks (MOFs) for Sensing Applications
Water-Stable Zinc-Based MOF
Mechanism of Action
Target of Action
Similar compounds such as azoxystrobin, a methoxyacrylate analog, have been found to interact with various components of the mitochondrial electron transport chain, including cytochrome c1, cytochrome b, and several subunits of the cytochrome b-c1 complex .
Mode of Action
Azoxystrobin inhibits electron transfer in the mitochondrial respiratory chain, thereby disrupting energy production within the cell .
properties
IUPAC Name |
(Z)-3-[3-[(4-cyanophenoxy)methyl]-4-methoxyphenyl]prop-2-enoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO4/c1-22-17-8-4-13(5-9-18(20)21)10-15(17)12-23-16-6-2-14(11-19)3-7-16/h2-10H,12H2,1H3,(H,20,21)/b9-5- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUIQTDIYZOHOCV-UITAMQMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)O)COC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\C(=O)O)COC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z)-3-{3-[(4-cyanophenoxy)methyl]-4-methoxyphenyl}acrylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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